Cas no 1806251-55-7 (3-(Aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-4-acetic acid)
3-(Aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-4-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(Aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-4-acetic acid
-
- Inchi: 1S/C9H8F3IN2O3/c10-9(11,12)18-6-3-15-8(13)5(2-14)4(6)1-7(16)17/h3H,1-2,14H2,(H,16,17)
- InChI Key: URCDJVRETFPOCN-UHFFFAOYSA-N
- SMILES: IC1C(CN)=C(C(=CN=1)OC(F)(F)F)CC(=O)O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 303
- XLogP3: -1.2
- Topological Polar Surface Area: 85.4
3-(Aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-4-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029089725-1g |
3-(Aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-4-acetic acid |
1806251-55-7 | 97% | 1g |
$1,490.00 | 2022-03-31 |
3-(Aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-4-acetic acid Related Literature
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
Additional information on 3-(Aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-4-acetic acid
Introduction to 3-(Aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-4-acetic acid (CAS No. 1806251-55-7)
3-(Aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-4-acetic acid, identified by its CAS number 1806251-55-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, featuring a pyridine core with multiple functional groups, presents a unique structural framework that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of an aminomethyl group, an iodo substituent, and a trifluoromethoxy moiety, along with the carboxylic acid functionality at the 4-position, endows this molecule with diverse chemical reactivity and potential biological activity.
The aminomethyl group (-NHCH₂-) serves as a versatile handle for further functionalization, enabling the attachment of other pharmacophores or biomolecules through amide or urea bond formation. This feature is particularly useful in drug discovery efforts where site-specific modifications are required to optimize pharmacokinetic and pharmacodynamic properties. The iodo substituent at the 2-position of the pyridine ring is another critical feature, as it can participate in cross-coupling reactions such as Suzuki-Miyaura or Stille couplings, facilitating the construction of more complex molecular architectures. These reactions are widely employed in the synthesis of heterocyclic compounds, which form the backbone of many modern therapeutic agents.
The trifluoromethoxy group (-OCH₂CF₃) introduces fluorine atoms into the molecule, a common strategy in medicinal chemistry to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacological effects. Fluoro-substituted compounds are known for their improved bioavailability and prolonged half-life, making them highly desirable in drug development. Additionally, the carboxylic acid functionality at the 4-position provides another point of modification, allowing for derivatization into esters, amides, or salts, which can influence solubility and formulation properties.
Recent advancements in synthetic methodologies have highlighted the utility of 3-(Aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-4-acetic acid as a key building block in the preparation of novel therapeutic agents. For instance, studies have demonstrated its role in generating substituted pyridines that exhibit promising activities against various diseases. In particular, research has focused on its potential applications in oncology and anti-inflammatory drug development. The structural motifs present in this compound have been shown to interact with key biological pathways involved in cancer progression and inflammation, suggesting its suitability as a scaffold for developing small-molecule inhibitors.
In oncology research, pyridine derivatives have been extensively explored due to their ability to modulate signaling pathways such as tyrosine kinase inhibition. The combination of an aminomethyl group for further derivatization and an iodo substituent for cross-coupling reactions allows for the rapid assembly of libraries of pyridine-based inhibitors. Preliminary studies using computational modeling have predicted that derivatives of 3-(Aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-4-acetic acid could exhibit potent activity against mutant forms of kinases implicated in cancer growth and metastasis. These findings are supported by experimental data showing that certain analogs derived from this compound inhibit proliferation in cancer cell lines while displaying minimal toxicity toward normal cells.
On the other hand, anti-inflammatory applications have also been investigated using this compound. Inflammatory processes are mediated by complex networks of cytokines and signaling molecules, many of which involve pyridine-based intermediates. The structural features of 3-(Aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-4-acetic acid, particularly the presence of fluorinated aromatic rings and amine functionalities, make it a promising candidate for developing novel anti-inflammatory agents. Early studies have indicated that certain derivatives can modulate cyclooxygenase (COX) activity and inhibit inflammatory cytokine production, suggesting potential therapeutic benefits in conditions such as rheumatoid arthritis and inflammatory bowel disease.
The synthetic versatility of this compound is further underscored by its ability to serve as a precursor for more complex scaffolds through iterative functionalization. For example, palladium-catalyzed cross-coupling reactions can be employed to introduce aryl or vinyl groups at various positions around the pyridine ring, expanding the structural diversity of potential derivatives. Additionally, nucleophilic substitution reactions at the iodo atom allow for introduction of diverse substituents while maintaining the integrity of other functional groups. Such flexibility is crucial in medicinal chemistry pipelines where rapid iteration and optimization are essential for identifying lead compounds with desired biological profiles.
From a computational chemistry perspective,3-(Aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-4-acetic acid has been subjected to rigorous molecular modeling studies to understand its interactions with biological targets. Docking simulations have revealed that this compound can bind effectively to protein pockets involved in kinase inhibition and inflammatory signaling pathways. The precise positioning of its functional groups within these binding sites suggests high affinity and specificity upon further optimization through structure-based drug design approaches like fragment-based drug discovery (FBDD). These computational insights have guided experimental efforts toward synthesizing more potent analogs with improved pharmacokinetic properties.
The growing interest in fluorinated heterocycles as pharmaceutical intermediates has also driven research into understanding how fluorine substitution affects molecular properties such as lipophilicity and metabolic stability. Studies using 3-(Aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-4-acetic acid have provided valuable insights into these relationships by comparing analogs with varying degrees of fluorination at different positions on the pyridine ring. Such data are critical for rationalizing structure-function relationships and guiding future synthetic efforts toward developing optimized drug candidates that balance potency with physicochemical properties conducive to oral bioavailability.
In conclusion,3-(Aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-4-acetic acid (CAS No. 1806251-55-7) represents a versatile intermediate with significant potential applications across multiple therapeutic areas including oncology and anti-inflammatory treatments. Its unique structural features—combining an aminomethyl, an iodo, a trifluoromethoxy, and a carboxylic acid functionality—make it an invaluable tool for synthetic chemists seeking to develop novel bioactive molecules through both traditional organic synthesis techniques and modern methods like flow chemistry or microwave-assisted reactions aimed at accelerating library generation processes.
1806251-55-7 (3-(Aminomethyl)-2-iodo-5-(trifluoromethoxy)pyridine-4-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)